9,10-Ethanoanthracene-2,3,6,7-tetrol, 9,10-dihydro-9,10-dimethyl-
Overview
Description
9,10-Ethanoanthracene-2,3,6,7-tetrol, 9,10-dihydro-9,10-dimethyl-, also known as 2,3,6,7-tetraamino-9,10-dimethyl-9,10-ethanoanthracene, is a key intermediate in the synthesis of 9,10-dimethyl-9,10-ethanoanthracene-fused heterocycles such as diazoles and quinoxalines . These compounds have potential applications in organic optoelectronics .
Synthesis Analysis
The synthesis of 9,10-dimethyl-9,10-ethanoanthracene-based diazoles and quinoxalines involves the use of 2,3,6,7-tetraamino-9,10-dimethyl-9,10-ethanoanthracene as a key intermediate . This compound can be synthesized from 9,10-dihydro-9,10-ethanoanthracene .Molecular Structure Analysis
The molecule adopts a butterfly-shaped roof structure with pseudo-C2v symmetry . The two aromatic rings form a dihedral angle of 130.61 (4) degrees .Chemical Reactions Analysis
The combination of 9,10-dimethyl-9,10-ethanoanthracene with four amino groups provides access to target molecules . Multi-fold amination methodology derived from polyhalogen polyaromatics is often used to construct precursors for heterocycles .Scientific Research Applications
Organic Optoelectronics
The compound has potential applications in organic optoelectronics such as organic light-emitting diodes, organic field-effect transistors, and organic photovoltaic cells . The rigid ethano-bridged anthracene backbone of the compound can be easily synthesized and could be a suitable core to construct carbene ligands or polymer molecular sieves .
Supramolecular Chemistry
The compound can be used in supramolecular chemistry. It can be a suitable core to construct carbene ligands or polymer molecular sieves . The combination of supramolecular chemistry and polymer sciences creates a great possibility to afford calixarene-based polymers offering unique features and applications .
Membrane Gas Separation
The compound can be used in membrane gas separation. The rigid ethano-bridged anthracene backbone of the compound can be easily synthesized and could be a suitable core to construct carbene ligands or polymer molecular sieves .
Synthesis of Heterocycles
A facile synthetic route to 9,10-dimethyl-9,10-ethanoanthracene-fused heterocycles such as diazoles and quinoxalines has been reported . The key intermediate involved is 2,3,6,7-tetraamino-9,10-dimethyl- 9,10-ethanoanthracene .
Polymers of Intrinsic Microporosity (PIMs)
High free volume, film-forming copolymers were prepared in which a proportion of the spiro-units of PIM-1 were replaced with units derived from 9,10-dimethyl-9,10-dihydro-9,10-ethanoanthracene-2,3,6,7-tetrol . These copolymers, like PIM-1, possess free volume holes or pores on the nanometre length scale .
Anti-inflammatory Activity
Although not directly related to NSC624848, it’s worth noting that similar compounds such as dimethyl octenol and oleanene tetrol have shown anti-inflammatory activity . This suggests that NSC624848 might also have potential applications in this area.
Mechanism of Action
Future Directions
properties
IUPAC Name |
1,8-dimethyltetracyclo[6.6.2.02,7.09,14]hexadeca-2,4,6,9,11,13-hexaene-4,5,11,12-tetrol |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18O4/c1-17-3-4-18(2,11-7-15(21)13(19)5-9(11)17)12-8-16(22)14(20)6-10(12)17/h5-8,19-22H,3-4H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UXNBAVAJAVJLSQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC12CCC(C3=CC(=C(C=C31)O)O)(C4=CC(=C(C=C24)O)O)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
9,10-Ethanoanthracene-2,3,6,7-tetrol, 9,10-dihydro-9,10-dimethyl- | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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